Cas no 50667-96-4 (2,4-Pentadienoicacid, 5-(4-chlorophenyl)-)

• Product Name: 2,4-Pentadienoicacid, 5-(4-chlorophenyl)-
• CAS No: 50667-96-4
• MF: C₁₁H₉ClO₂
• MW: 208.640962362289
• CID: 385145
• PubChem ID: 1549504
• Update Time: 2025-04-19

2,4-Pentadienoicacid, 5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoicacid, 5-(4-chlorophenyl)-
• 5-(4-CHLOROPHENYL)-2,4-PENTADIENOIC ACID
• 1,3-Cyclohexanedione, 5-[4-trifluoromethylphenyl]-
• 5-(4-(TRIFLUOROMETHYL)PHENYL)CYCLOHEXANE-1,3-DIONE
• 5-(4-trifluoromethyl-phenyl)-cyclohexane-1,3-dione
• 5-(p-Chlorophenyl)-2,4-pentadienoic acid
• 5-(p-Chlorphenyl)-2,4-p
• 5-< 4-(trifluoromethyl)phenyl> -1,3-cyclohexanedione
• 5-< p-(trifluoromethyl)phenyl> cyclohexane-1,3-dione
• 5-< p-Chlorphenyl> -2,4-pentadiensaeure
• CHEMBL1938993
• CTK5A3822
• SBB055317
• SureCN5329450
• AB00102252-01
• SCHEMBL1231397
• NSC-1739
• (2E,4E)-5-(4-chlorophenyl)penta-2,4-dienoic acid
• SCHEMBL1231401
• HMS1585A04
• NSC1739
• 50667-96-4

• Inchi： 1S/C11H9ClO2/c12-10-7-5-9(6-8-10)3-1-2-4-11(13)14/h1-8H,(H,13,14)/b3-1+,4-2+
• InChI Key： XFRGOISOCUABHY-ZPUQHVIOSA-N
• SMILES： ClC1C=CC(/C=C/C=C/C(=O)O)=CC=1

Computed Properties

• Exact Mass: 208.02917
• Monoisotopic Mass: 208.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.275
• Boiling Point: 394°Cat760mmHg
• Flash Point: 192.1°C
• Refractive Index: 1.626
• PSA: 37.3
• LogP: 2.99400